Cas no 2228354-36-5 (4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol)

• Product Name: 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol
• CAS No: 2228354-36-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6367538
• PubChem ID: 165624135
• Update Time: 2025-10-30

4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol
• 2228354-36-5
• EN300-1765147
• 4-[(3-hydroxyazetidin-3-yl)methyl]benzene-1,3-diol

• Inchi： 1S/C10H13NO3/c12-8-2-1-7(9(13)3-8)4-10(14)5-11-6-10/h1-3,11-14H,4-6H2
• InChI Key： YVXANACDPOFLKD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2O)O)CNC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.7Ų

Additional information on 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol

Introduction to 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol (CAS No. 2228354-36-5)

4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol (CAS No. 2228354-36-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule consists of a benzene ring with two hydroxyl groups at the 1 and 3 positions, and a substituted azetidine ring attached to the 4-position through a methyl group. The presence of the hydroxyl groups and the azetidine ring imparts distinct chemical and biological properties to this compound.

The hydroxyl groups on the benzene ring contribute to the compound's polarity and hydrogen-bonding capabilities, which are crucial for its solubility and interactions with biological targets. The azetidine ring, on the other hand, provides structural rigidity and additional functional groups that can be modified to enhance the compound's pharmacological properties. The methyl group linking the azetidine ring to the benzene ring further influences the molecule's conformational flexibility and overall stability.

Recent studies have explored the potential of 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol in various therapeutic areas. One notable application is its use as a ligand for specific receptors involved in neurodegenerative diseases. Research has shown that this compound can effectively bind to these receptors, modulating their activity and potentially slowing down disease progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol exhibits high affinity for a specific receptor subtype associated with Alzheimer's disease, suggesting its potential as a lead compound for further drug development.

In addition to its neuroprotective properties, 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in many diseases, including autoimmune disorders and chronic conditions. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing inflammation and associated tissue damage. These findings highlight the versatility of 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol as a potential therapeutic agent for a wide range of inflammatory conditions.

The pharmacokinetic properties of 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has good bioavailability. The compound is metabolized primarily by hepatic enzymes, with major metabolites being excreted in urine and feces. These pharmacokinetic characteristics make 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol suitable for both acute and chronic dosing regimens.

To further optimize its therapeutic potential, researchers are exploring various chemical modifications of 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol. For example, substituting different functional groups on the azetidine ring or modifying the benzene ring can enhance its binding affinity to specific targets or improve its pharmacological properties. These efforts are aimed at developing more potent and selective derivatives that can be advanced into clinical trials.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While early-stage clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol, preliminary results are promising. These trials are designed to assess the compound's safety profile in humans and to determine optimal dosing regimens for various indications. If successful, these trials could pave the way for broader clinical use of this novel compound.

In conclusion, 4-(3-hydroxyazetidin-3-yl)methylbenzene-1,3-diol (CAS No. 2228354-36-5) represents a promising candidate in the development of new therapeutic agents for neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.